Cas no 16217-28-0 (Propanoic acid, 2-methyl-3-[(1-methylethyl)amino]-, methyl ester)

• Product name: Propanoic acid, 2-methyl-3-[(1-methylethyl)amino]-, methyl ester
• CAS No: 16217-28-0
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 1342252

Propanoic acid, 2-methyl-3-[(1-methylethyl)amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-methyl-3-[(1-methylethyl)amino]-, methyl ester
• methyl 3-(isopropylamino)-2-methylpropanoate

• Inchi： 1S/C8H17NO2/c1-6(2)9-5-7(3)8(10)11-4/h6-7,9H,5H2,1-4H3
• InChI Key： RSDHPCSKLGXYID-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(C)CNC(C)C

Computed Properties

• Exact Mass: 159.12601

Experimental Properties

• Density: 0.917±0.06 g/cm3(Predicted)
• Boiling Point: 48 °C(Press: 2 Torr)
• PSA: 38.33
• pka: 9.39±0.38(Predicted)